Cas no 157096-53-2 (2-Propenal,3-[4-(acetyloxy)phenyl]-, (2E)-)

2-Propenal,3-[4-(acetyloxy)phenyl]-, (2E)- structure
157096-53-2 structure
Product Name:2-Propenal,3-[4-(acetyloxy)phenyl]-, (2E)-
CAS No:157096-53-2
MF:C11H10O3
MW:190.195303440094
CID:138431
PubChem ID:11137923
Update Time:2025-04-19

2-Propenal,3-[4-(acetyloxy)phenyl]-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenal,3-[4-(acetyloxy)phenyl]-, (2E)-
    • 2-PROPENAL, 3-(4-(ACETYLOXY)PHENYL)-,(2E)
    • 4-ACETOXYCINNAMALDEHYDE
    • 4-acetoxy cinnamaldehyde
    • (E)-4-Acetoxycinnamaldehyde
    • trans-p-Hydroxylcinnamaldehyde acetate
    • bmse010150
    • SCHEMBL6964702
    • 157096-53-2
    • CHEBI:86561
    • 4-acetoxy-trans-cinnamaldehyde
    • Q27159247
    • [4-[(E)-3-oxoprop-1-enyl]phenyl] Acetate
    • AKOS005064383
    • 4-[(1E)-3-oxoprop-1-en-1-yl]phenyl acetate
    • Coumaryl aldehyde acetate
    • Inchi: 1S/C11H10O3/c1-9(13)14-11-6-4-10(5-7-11)3-2-8-12/h2-8H,1H3/b3-2+
    • InChI Key: CDQCYVXBXRQUOL-NSCUHMNNSA-N
    • SMILES: O(C(C)=O)C1C=CC(/C=C/C=O)=CC=1

Computed Properties

  • Exact Mass: 190.06300
  • Monoisotopic Mass: 190.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 1.82400
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